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6-(3-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole 6-(3-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Brand Name: Vulcanchem
CAS No.:
VCID: VC0825771
InChI: InChI=1S/C17H12ClFN4S/c18-13-3-1-2-12(8-13)10-16-22-23-15(20-21-17(23)24-16)9-11-4-6-14(19)7-5-11/h1-8H,9-10H2
SMILES: C1=CC(=CC(=C1)Cl)CC2=NN3C(=NN=C3S2)CC4=CC=C(C=C4)F
Molecular Formula: C17H12ClFN4S
Molecular Weight: 358.8 g/mol

6-(3-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

CAS No.:

Cat. No.: VC0825771

Molecular Formula: C17H12ClFN4S

Molecular Weight: 358.8 g/mol

* For research use only. Not for human or veterinary use.

6-(3-Chlorobenzyl)-3-(4-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole -

Specification

Molecular Formula C17H12ClFN4S
Molecular Weight 358.8 g/mol
IUPAC Name 6-[(3-chlorophenyl)methyl]-3-[(4-fluorophenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Standard InChI InChI=1S/C17H12ClFN4S/c18-13-3-1-2-12(8-13)10-16-22-23-15(20-21-17(23)24-16)9-11-4-6-14(19)7-5-11/h1-8H,9-10H2
Standard InChI Key YCFKFALUTWOHPK-UHFFFAOYSA-N
SMILES C1=CC(=CC(=C1)Cl)CC2=NN3C(=NN=C3S2)CC4=CC=C(C=C4)F
Canonical SMILES C1=CC(=CC(=C1)Cl)CC2=NN3C(=NN=C3S2)CC4=CC=C(C=C4)F

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